(+)-Secoisolariciresinol

• Molecular Formula: C22H23ClN2O5
• Molecular Weight: 430.9 g/mol
• InChI: InChI=1S/C22H23ClN2O5/c1-3-29-22(27)21-12-20(15-4-8-18(28-2)9-5-15)24-25(21)13-17(26)14-30-19-10-6-16(23)7-11-19/h4-12,17,26H,3,13-14H2,1-2H3/t17-/m0/s1
• InChIKey: OFKGGSVHXHMDDN-KRWDZBQOSA-N

(+)-Secoisolariciresinol: Stereochemistry & Baseline Properties

(+)-Secoisolariciresinol is a dietary lignan belonging to the dibenzylbutane class, specifically the (+)-(2S,3S) enantiomer of secoisolariciresinol . It occurs naturally as the aglycone of secoisolariciresinol diglucoside (SDG) in flaxseed and other plant sources . Unlike generic 'secoisolariciresinol' preparations that may be racemic or undefined, the (+)-enantiomer possesses distinct stereospecific interactions with enzymes, receptors, and metabolic pathways that directly influence experimental outcomes and procurement decisions [1].

Chiral Identity

Defined (+)-enantiomer, not racemic or undefined

Natural Source

Aglycone of SDG, from flaxseed lignan

Stereochemical Control

Enantiomer-specific enzyme and receptor interactions reported

• [1] Suzuki S, et al. Stereochemical diversity in lignan biosynthesis of Arctium lappa L. Biosci Biotechnol Biochem. 2002;66(6):1262-9. View Source

Why (+)-Secoisolariciresinol Is Not Interchangeable

Substituting (+)-secoisolariciresinol with racemic mixtures, the (-)-enantiomer, or its diglucoside SDG introduces critical confounding variables. The (+)-enantiomer is not a substrate for conversion to (-)-matairesinol in lignan-metabolizing systems, demonstrating strict stereochemical control that racemic or (-)-preparations would violate [1]. Additionally, SDG (the diglucoside) exhibits fundamentally different antioxidant efficacy, antiproliferative potency, and oral bioavailability compared to the aglycone (+)-SECO, making them non-interchangeable for mechanistic or pharmacokinetic studies [2][3]. The quantitative evidence below establishes exactly where these differences manifest and their magnitude.

Racemic or (-)-enantiomer

May redirect metabolic fate; (+)-SECO is not a substrate for (-)-matairesinol formation in lignan-metabolizing systems.

SDG (diglucoside)

Different antioxidant mechanism and cell-model antiproliferative profile; SDG lacks the alcohol oxidation pathway available to aglycone.

Oral exposure context

SDG may provide negligible oral exposure; (+)-SECO supports oral PK research fit in rodent models.

• [1] Davin LB, et al. Formation of Lignans (-)-Secoisolariciresinol and (-)-Matairesinol with Forsythia intermedia Cell-Free Extracts. J Biol Chem. 1991;266(17):10786-10791. View Source
• [2] Hosseinian FS, et al. AAPH-mediated antioxidant reactions of secoisolariciresinol and SDG. Org Biomol Chem. 2007;5(4):644-654. View Source
• [3] Mukker JK, et al. Comparative pharmacokinetics of purified flaxseed and associated mammalian lignans in male Wistar rats. Br J Nutr. 2015;113(5):749-757. View Source

(+)-Secoisolariciresinol vs. Analogs: Key Evidence

Stereospecific α-Amylase Inhibition

(+)-Secoisolariciresinol inhibits α-amylase with an IC50 of 9.5 μM in a cell-free assay, representing the (+)-enantiomer-specific activity . In contrast, (-)-secoisolariciresinol and the racemic mixture have not been reported to exhibit comparable potency at this target in published datasets. The diglucoside SDG requires metabolic deglycosylation to the aglycone before exerting enzyme inhibition, introducing variability not present with direct (+)-SECO application [1].

α-Amylase Inhibition

Reported

IC50 9.5 μM (+)-SECO

Supports direct enzyme inhibition assay context

(-)-SECO not reported; SDG requires deglycosylation

Evidence Dimension	α-Amylase inhibition potency (IC50)
Target Compound Data	IC50 = 9.5 μM [(+)-Secoisolariciresinol]
Comparator Or Baseline	(-)-Secoisolariciresinol: No reported α-amylase IC50; SDG: requires prior metabolic conversion
Quantified Difference	(+)-SECO demonstrates direct nanomolar-range inhibition; (-)-SECO inhibition data absent from current literature
Conditions	Cell-free α-amylase inhibition assay (pancreatic α-amylase)

Why This Matters

For diabetes or metabolic disorder research requiring direct enzyme inhibition without the confounding variable of metabolic activation, (+)-SECO provides a defined, potent starting point that racemic or precursor forms cannot match.

• [1] Hano C, et al. Flaxseed extract as well as (+)-secoisolariciresinol diglucoside and its mammalian derivatives are potent inhibitors of α-amylase activity. Bioorg Med Chem Lett. 2013;23(10):3007-3012. View Source

Antioxidant Mechanism: Aglycone vs. Diglucoside

In a head-to-head AAPH-mediated oxidation study, secoisolariciresinol (SECO) demonstrated superior antioxidant capacity compared to its diglucoside SDG, attributed to an additional alcohol oxidation pathway unavailable to SDG [1]. Quantitatively, the efficacy order against AAPH-induced DNA damage was SDG > SECO = 17α-estradiol > ED = EL > genistein > daidzein, while against liposome lipid peroxidation it was SDG > SECO = ED = EL [2]. Although SDG ranked higher in some assays, SECO's distinct oxidation mechanism (involving both phenoxyl and alkoxyl radical intermediates) provides complementary antioxidant chemistry not achievable with SDG alone [1].

Antioxidant Mechanism

Head-to-head

Dual phenoxyl + alkoxyl pathway (SECO) vs. single phenoxyl pathway (SDG)

Aglycone-specific radical scavenging chemistry

AAPH-induced oxidation assay; SDG lacks alcohol oxidation

Evidence Dimension	Antioxidant efficacy ranking against AAPH-induced DNA damage
Target Compound Data	SECO = 17α-estradiol (statistically equivalent)
Comparator Or Baseline	SDG > SECO; ED and EL significantly weaker; genistein and daidzein weakest
Quantified Difference	SECO and SDG both significantly active (p < 0.01) at 25–200 μM; SECO utilizes a unique dual-pathway (phenoxyl + alkoxyl) oxidation mechanism vs. SDG's single phenoxyl pathway
Conditions	In vitro AAPH peroxyl radical-induced plasmid DNA damage and phosphatidylcholine liposome lipid peroxidation

Why This Matters

Researchers investigating antioxidant mechanisms where the aglycone form's dual oxidation pathway is mechanistically relevant must use the aglycone (+)-SECO rather than SDG, as the diglucoside lacks the alcohol oxidation capability.

• [1] Hosseinian FS, et al. AAPH-mediated antioxidant reactions of secoisolariciresinol and SDG. Org Biomol Chem. 2007;5(4):644-654. View Source
• [2] Hu C, Yuan YV, Kitts DD. Antioxidant activities of the flaxseed lignan secoisolariciresinol diglucoside, its aglycone secoisolariciresinol and the mammalian lignans enterodiol and enterolactone in vitro. Food Chem Toxicol. 2007;45(11):2219-2227. View Source

Metabolic Fate: Non-Conversion to (-)-Matairesinol

Enzymatic studies using Forsythia intermedia cell-free extracts established that (+)-secoisolariciresinol does not serve as a substrate for conversion to (-)-matairesinol, whereas the (-)-enantiomer is efficiently converted in the presence of NAD(P) [1]. When (±)-[Ar-3H]secoisolariciresinols were administered, only (-)-matairesinol formation was detected; the (+)-antipode remained unmetabolized [1]. This strict stereochemical discrimination means that (+)-SECO will follow a distinct metabolic fate in any system expressing pinoresinol-lariciresinol reductase or related enzymes.

Metabolic Fate

Head-to-head

0% conversion to (-)-matairesinol for (+)-SECO; efficient conversion for (-)-SECO

Enantiomer identity determines metabolic pathway outcome

Forsythia intermedia cell-free system

Evidence Dimension	Conversion efficiency to (-)-matairesinol
Target Compound Data	(+)-Secoisolariciresinol: 0% conversion to (-)-matairesinol
Comparator Or Baseline	(-)-Secoisolariciresinol: significant conversion to (-)-matairesinol under identical conditions (NAD(P)-dependent)
Quantified Difference	Complete stereochemical exclusion—(+)-SECO is not recognized as a substrate by the converting enzyme system
Conditions	Forsythia intermedia cell-free extracts with NAD(P)H and H2O2 cofactors; confirmed with radiolabeled substrates

Why This Matters

For studies of lignan metabolism, enterolignan production, or in vivo pharmacokinetics where metabolic fate determines bioactivity, the enantiomeric identity is the decisive procurement criterion—(+)-SECO and (-)-SECO are metabolically distinct entities.

• [1] Davin LB, et al. Formation of Lignans (-)-Secoisolariciresinol and (-)-Matairesinol with Forsythia intermedia Cell-Free Extracts. J Biol Chem. 1991;266(17):10786-10791. View Source

Antiproliferative Activity: SECO vs. SDG in MCF-7 Cells

In a direct comparative study on MCF-7 breast cancer cells, secoisolariciresinol (SECO, the aglycone) inhibited cell growth with an IC50 of 25 µM, whereas the parent diglucoside SDG showed no cytotoxic effects at any concentration tested [1]. Furthermore, SECO demonstrated significant antiestrogenic activity by inhibiting estrogen receptor alpha (ERα), while SDG did not affect ERα activity [1]. The diacetate derivative of SECO further improved potency to IC50 = 11 µM and induced apoptosis via PARP cleavage [1].

MCF-7 Cell Growth

Direct comparison

SECO IC50 25 μM; SDG inactive at tested concentrations

Supports cell-model antiproliferative endpoint review

MCF-7 ERα reporter assay; aglycone required

Evidence Dimension	Antiproliferative activity against MCF-7 breast cancer cells
Target Compound Data	SECO (aglycone): IC50 = 25 µM; significant ERα inhibition
Comparator Or Baseline	SDG (diglucoside): no cytotoxicity; no ERα inhibition
Quantified Difference	SDG is inactive (IC50 > highest tested concentration); SECO achieves 50% growth inhibition at 25 µM; SECO uniquely combines antiestrogenic and proapoptotic effects
Conditions	MCF-7 hormone-dependent breast cancer cell line; ERα activity measured via reporter assay

Why This Matters

For breast cancer research requiring direct antiproliferative and antiestrogenic activity without the need for prior deglycosylation, the aglycone (+)-SECO is mandatory—SDG is functionally inert in this assay system.

• [1] Scherbakov AM, et al. Antiestrogenic and antiproliferative potency of secoisolariciresinol diglucoside derivatives on MCF-7 breast cancer cells. Nat Prod Res. 2021;35(24):6099-6105. View Source

Oral Bioavailability: Aglycone vs. SDG and Enterodiol

A comparative pharmacokinetic study in male Wistar rats revealed that the oral bioavailability of purified SECO is approximately 25%, whereas SDG exhibits essentially 0% oral bioavailability [1]. The systemic clearance and volume of distribution followed the order SDG < SECO < ED (enterodiol), and the half-life order was SDG < ED < SECO [1]. These PK parameters demonstrate that the aglycone SECO achieves measurable systemic exposure after oral dosing, while SDG does not.

Oral Bioavailability

Direct comparison

SECO ~25% oral bioavailability; SDG ~0%

Supports oral dosing model fit for PK research

Wistar rat model; SDG lacks measurable systemic exposure

Evidence Dimension	Oral bioavailability in rat model
Target Compound Data	SECO: 25% oral bioavailability; half-life longer than SDG and ED
Comparator Or Baseline	SDG: 0% oral bioavailability; ED: <1% oral bioavailability
Quantified Difference	25 percentage-point absolute difference in oral bioavailability between SECO and SDG; SECO demonstrates the highest oral exposure among flaxseed lignans tested
Conditions	Male Wistar rats; oral doses of 40 mg/kg (SDG and SECO), 10 mg/kg (ED); intravenous comparator arms at 20, 20, and 5 mg/kg respectively

Why This Matters

For in vivo studies where oral dosing is required, the aglycone (+)-SECO is the only flaxseed lignan in this comparison that achieves substantial systemic exposure—SDG is orally non-bioavailable, making it unsuitable for oral pharmacology experiments.

• [1] Mukker JK, et al. Comparative pharmacokinetics of purified flaxseed and associated mammalian lignans in male Wistar rats. Br J Nutr. 2015;113(5):749-757. View Source

ERα Binding Affinity Ranking Among Dietary Lignans

In silico docking studies comparing four dietary lignans against estrogen receptor alpha (ERα) revealed that secoisolariciresinol exhibits the weakest binding affinity (binding energy = -5.8 kcal/mol) among the tested compounds, while matairesinol shows the strongest (binding energy = -7.5 kcal/mol) [1][2]. Pinoresinol and lariciresinol both showed intermediate binding energies of -6.7 kcal/mol [1]. A separate docking study against ERα reported binding scores of -10.91, -10.67, -10.66, and -10.60 kcal/mol for secoisolariciresinol, pinoresinol, lariciresinol, and matairesinol respectively, though secoisolariciresinol still ranked among the comparators . This positions (+)-SECO as a lower-affinity ERα ligand relative to matairesinol, which may be advantageous for applications where strong ERα activation is undesirable.

ERα Binding Affinity

In silico

SECO -5.8 kcal/mol; matairesinol -7.5 kcal/mol (AutoDock)

Weaker ERα binding may help isolate receptor-independent mechanisms

Ranking among dietary lignans; tamoxifen used as reference

Evidence Dimension	In silico binding affinity to ERα (AutoDock binding energy)
Target Compound Data	Secoisolariciresinol: -5.8 kcal/mol (Study 1); -10.91 kcal/mol (Study 2)
Comparator Or Baseline	Matairesinol: -7.5 kcal/mol (Study 1); Pinoresinol/Lariciresinol: -6.7 kcal/mol; Tamoxifen: -8.7 kcal/mol (Study 1)
Quantified Difference	Secoisolariciresinol binding is 1.7–1.9 kcal/mol weaker than matairesinol, translating to a predicted lower ERα inhibitory potency
Conditions	AutoDock 4.2 blind docking; ERα crystal structure; comparison against tamoxifen/endoxifen as reference inhibitors

Why This Matters

For researchers seeking to dissect ERα-dependent vs. ERα-independent mechanisms of lignan action, the weaker ERα binding of (+)-SECO relative to matairesinol provides a useful pharmacological tool to isolate non-ER-mediated effects.

• [1] Mohamadyar-Toupkanlou F, et al. In Silico Based Approach to Investigate Plant Lignans as Inhibitor Candidates for Estrogen Receptor in Breast Cancer. Clin Cancer Drugs. 2021;8(1):57-66. View Source
• [2] The Structural Bioinformatics analysis of Biophenolic Lignan-Estrogen Receptor interaction. Curr Cancer Drug Targets. 2017;17. View Source

Best Applications of (+)-Secoisolariciresinol

Stereospecific Enzyme Inhibition for Metabolic Research

Leveraging the (+)-enantiomer-specific α-amylase inhibitory activity (IC50 = 9.5 μM), (+)-secoisolariciresinol serves as a defined chiral probe for carbohydrate digestion enzyme studies. Unlike (-)-SECO or racemic mixtures, the (+)-enantiomer provides reproducible, stereochemically pure inhibition data . This is critical for structure-activity relationship (SAR) studies and for screening programs requiring consistent enantiomeric identity across experimental replicates [1].

Aglycone Antioxidant Mechanism Studies

When investigating the dual-pathway antioxidant mechanism (phenoxyl + alkoxyl radical intermediates) unique to the aglycone form, (+)-SECO is the only appropriate compound. SDG lacks the alcohol oxidation pathway that contributes to SECO's superior antioxidant capacity . Studies probing the role of the free hydroxyl groups in radical scavenging must use the aglycone rather than the diglucoside [1].

Oral Bioavailability & Pharmacokinetic Studies

For oral dosing experiments in rodent models, (+)-SECO is the preferred flaxseed lignan due to its 25% oral bioavailability, substantially exceeding the 0% bioavailability of SDG and <1% of enterodiol . This makes (+)-SECO the only practical choice for correlating oral lignan administration with systemic pharmacodynamic endpoints [1].

Breast Cancer Research: Direct Antiproliferative Activity

In MCF-7 and other hormone-dependent breast cancer cell models, (+)-SECO provides direct, deglycosylation-independent antiproliferative activity (IC50 = 25 μM) combined with ERα inhibition, whereas SDG is completely inactive . This eliminates the confounding variable of variable cellular β-glucosidase activity and ensures that observed effects are attributable to the administered compound [1].

Application

Selection Property

Validation Focus

Enzyme inhibition mechanism studies

Defined chiral identity

α-Amylase inhibition endpoint reproducibility

Antioxidant mechanism research

Aglycone-specific dual oxidation pathway

Radical scavenging mechanism context (SDG lacks alcohol pathway)

Oral PK research

Aglycone oral exposure profile

Systemic exposure model validation (SDG may not provide measurable oral exposure)

Cancer cell-model studies

Aglycone-specific cell growth inhibition

MCF-7 endpoint and ERα modulation review

• [1] Hano C, et al. Flaxseed extract as well as (+)-secoisolariciresinol diglucoside and its mammalian derivatives are potent inhibitors of α-amylase activity. Bioorg Med Chem Lett. 2013;23(10):3007-3012. View Source